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Introduction

The advent of super-resolution microscopy has broken the diffraction barrier of light, enabling
the visualization of subcellular structures with nanoscale precision.[1][2][3] A cornerstone of
these techniques, particularly localization-based methods like Stochastic Optical
Reconstruction Microscopy (STORM), is the use of specific, bright, and photoswitchable
fluorophores.[3][4] Cy5-PEG2-TCO is a powerful tool in this domain, combining the well-
characterized photoswitching properties of the Cy5 dye with a versatile bioorthogonal labeling
strategy.

This molecule consists of three key parts:

o Cyb5: Afar-red fluorophore known for its excellent photoswitching characteristics, high photon
output, and minimal spectral overlap with cellular autofluorescence. It is one of the most
reliable dyes for ASTORM.

e PEG2 Linker: A short polyethylene glycol linker that enhances the solubility of the molecule
in aqueous buffers and provides spatial separation between the dye and the target
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biomolecule, reducing potential steric hindrance.

e TCO (trans-cyclooctene): A strained alkene that serves as a highly reactive handle for
bioorthogonal chemistry. It participates in an exceptionally fast and specific inverse-electron-
demand Diels-Alder (IEDDA) reaction with a tetrazine (Tz) partner. This "click chemistry"
reaction is biocompatible, proceeding rapidly at physiological temperatures and pH without
the need for a catalyst.

The TCO-tetrazine ligation strategy allows for a two-step labeling process. First, a biomolecule
of interest (e.g., a protein or antibody) is modified with a tetrazine group. Then, the cells or
tissue are treated with Cy5-PEG2-TCO, which specifically and covalently attaches the Cy5 dye
to the tetrazine-tagged target. This pre-targeting approach is highly efficient and helps improve
the signal-to-noise ratio by allowing unbound reagents to be washed away before introducing
the fluorophore.

Application: Super-Resolution Imaging (STORM)

Cy5-PEG2-TCO is particularly well-suited for dASTORM (direct STORM). In this technique, a
single far-red laser (e.g., 647 nm) is used to excite Cy5 and, at high power, drive it into a stable
dark state. The stochastic return of individual Cy5 molecules to the fluorescent "on" state is
then captured over thousands of frames. The precise center of each isolated molecule is
determined by fitting its image to a Gaussian function. A composite super-resolution image is
then constructed by plotting the coordinates of all localized molecules. The quality of ASTORM
imaging relies on fluorophores with robust photoswitching behavior, a requirement that Cy5
fulfills excellently.

Quantitative Data Summary

The performance of Cy5-PEG2-TCO in super-resolution applications is underpinned by the
kinetics of the TCO-tetrazine ligation and the photophysical properties of the Cy5 dye.
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Parameter Value

Significance in
. Source
Super-Resolution

TCO-Tetrazine

Ligation

Second-Order Rate
Constant (k2)

103 - 10 M~1s71

Extremely fast kinetics
allow for efficient
labeling at low,
physiologically
compatible
concentrations,
leading to high
labeling density.

) - pH 6-9, Room Temp /
Reaction Conditions

Reaction proceeds
under biocompatible

conditions, making it

37°C _ _
ideal for live-cell
labeling.
Cy5 Photophysics
(Post-Ligation)
Well-matched to
Excitation Maximum common 640-647 nm
~650 nm ]
(Aex) lasers used in
STORM setups.
Emission in the far-red
spectrum minimizes
Emission Maximum cellular
~670 nm
(Aem) autofluorescence,
improving signal-to-
noise.
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Photostability Good

Cy5 is a relatively
photostable dye
suitable for
demanding imaging

applications.

Photoswitching
) Excellent for AISTORM
Properties

Can be reversibly
switched between a
fluorescent "on" state
and a stable dark
state, which is the
fundamental principle
of STORM.

Photon Count per

High
Switch g

A higher photon yield
per switching event
allows for more
precise localization of
the molecule,
improving final image

resolution.

Visualized Workflows
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Bioorthogonal Labeling with Cy5-PEG2-TCO
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Caption: Workflow for two-step bioorthogonal labeling.
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dSTORM Imaging and Reconstruction Workflow
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Caption: General workflow for dISTORM imaging.
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Experimental Protocols
Protocol 1: Antibody Labeling with Tetrazine-NHS Ester

This protocol describes the modification of a primary antibody with a tetrazine moiety for
subsequent reaction with Cy5-PEG2-TCO.

Materials:

Primary antibody of interest

Methyl-tetrazine-PEG-NHS ester

Anhydrous Dimethylsulfoxide (DMSO) or Dimethylformamide (DMF)

1 M Sodium Bicarbonate (NaHCO3)

Phosphate Buffered Saline (PBS), pH 7.4

Spin desalting columns

Procedure:

Antibody Preparation: Dissolve the antibody in PBS at a concentration of 1-5 mg/mL. If the
antibody storage buffer contains primary amines (e.g., Tris), exchange it for PBS using a spin
desalting column.

Reaction Setup: In a microcentrifuge tube, combine 100 pg of the antibody solution with 5 pL
of 1 M NaHCO:s to raise the pH, which facilitates the NHS ester reaction.

Tetrazine-NHS Ester Preparation: Immediately before use, dissolve the Methyl-tetrazine-
PEG-NHS ester in anhydrous DMSO to a concentration of 10-20 mM.

Labeling Reaction: Add a 10-20 fold molar excess of the tetrazine-NHS ester solution to the
antibody solution.

Incubation: Incubate the reaction mixture for 60 minutes at room temperature with gentle
mixing.
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 Purification: Remove the unreacted tetrazine-NHS ester by passing the solution through a
spin desalting column equilibrated with PBS.

o Characterization & Storage: Determine the degree of labeling (DOL) via spectrometry if
possible. Store the tetrazine-labeled antibody at 4°C.

Protocol 2: Two-Step Cell Labeling and Imaging

This protocol details the labeling of a cellular target using the pre-targeting strategy followed by
STORM imaging.

Materials:

e Cells cultured on high-precision coverslips (No. 1.5H)

o Tetrazine-labeled antibody (from Protocol 1)

e Cy5-PEG2-TCO

e Anhydrous DMSO

 Live-cell imaging medium or PBS

o Fixation Buffer: 4% Paraformaldehyde (PFA) in PBS

o Permeabilization Buffer (for intracellular targets): 0.1% Triton X-100 in PBS
» Blocking Buffer: 3% Bovine Serum Albumin (BSA) in PBS
o STORM Imaging Buffer (see recipe below)

Procedure:

e Cell Preparation:

o Fixation: Wash cells twice with PBS, then fix with 4% PFA for 10-15 minutes at room
temperature.

o Washing: Wash three times with PBS for 5 minutes each.
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o Permeabilization (if required): For intracellular targets, incubate with Permeabilization
Buffer for 10 minutes. Wash three times with PBS.

o Blocking: Incubate with Blocking Buffer for 30-60 minutes to reduce non-specific antibody
binding.

e Primary Labeling (Pre-targeting):

o Dilute the tetrazine-labeled antibody in Blocking Buffer to a suitable concentration (e.g., 1-
10 pg/mL).

o Incubate the cells with the diluted antibody for 60 minutes at room temperature.

o Wash the cells three times with PBS for 5 minutes each to remove all unbound primary
antibody.

e Secondary Labeling (Click Reaction):
o Prepare a 1-5 uM solution of Cy5-PEG2-TCO in PBS from a concentrated DMSO stock.

o Incubate the cells with the Cy5-PEG2-TCO solution for 15-30 minutes at room
temperature, protected from light.

o Wash the cells three times with PBS for 5 minutes each to remove unreacted Cy5-PEG2-
TCO. The sample is now ready for imaging.

e dSTORM Imaging:
o Prepare the STORM Imaging Buffer immediately before use.

o Mount the coverslip onto a microscope slide with a small volume of the imaging buffer.
Seal the edges to prevent oxygen from re-entering, as the buffer's efficacy depends on an
oxygen-depleted environment.

o Place the sample on the STORM microscope.

o Use a high-power 647 nm laser to induce photoswitching of the Cy5 dye.
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o Acquire a long series of images (5,000-20,000 frames) at a high frame rate (e.g., 50-100
Hz).

o Process the acquired data using appropriate localization microscopy software to
reconstruct the final super-resolution image.

STORM Imaging Buffer Recipe (Glox-based with thiol):
o Buffer A: 10% (w/v) Glucose in PBS. (Store at 4°C)

o Buffer B: GLOX enzyme solution. Dissolve 14 mg Glucose Oxidase and 50 pL Catalase
solution in 200 pL of PBS. (Aliquot and store at -20°C)

e Thiol: 1 M B-mercaptoethanol (MEA) or Cysteamine (MEA) in water. (Prepare fresh)
To make 1 mL of final imaging buffer:

 Start with 987 pL of Buffer A.

e Add 3 pL of Buffer B.

e Add 10 pL of 1 M MEA (final concentration 10 mM).

o Mix gently and use immediately. The buffer is effective for 1-2 hours.

Conclusion

Cy5-PEG2-TCO is a highly effective and versatile probe for super-resolution microscopy. Its
utility stems from the robust photophysics of the Cy5 fluorophore and the rapid, specific, and
biocompatible nature of the TCO-tetrazine bioorthogonal ligation. This combination enables
high-density, specific labeling of targets within fixed or living cells, providing the necessary
foundation for generating high-quality STORM images with nanoscale resolution. The protocols
outlined here provide a framework for researchers to apply this powerful chemical tool to their
own biological questions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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